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Compound of Interest

Compound Name: Protriptyline-d3 Hydrochloride

Cat. No.: B568794 Get Quote

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in Protriptyline-d3 Hydrochloride. This deuterated

analog of the tricyclic antidepressant protriptyline is a valuable tool in various research

applications, particularly in pharmacokinetic studies and as an internal standard for analytical

methods. This document provides an overview of its suppliers and pricing, its mechanism of

action, and detailed experimental protocols.

Sourcing and Procurement of Protriptyline-d3
Hydrochloride
The availability and pricing of Protriptyline-d3 Hydrochloride can vary between suppliers. For

research and development purposes, it is crucial to source high-purity material from reputable

vendors. Below is a summary of key suppliers and available pricing information.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Available
Quantitie
s

Price

Cerilliant (a

brand of

MilliporeSi

gma)

Protriptylin

e-D3 HCl

1435934-

21-6

C₁₉H₁₈D₃N

· HCl
302.86

1 mL (100

µg/mL in

Methanol)

$108.00[1]

Pharmaffili

ates

Protriptylin

e-d3

Hydrochlori

de

1435934-

21-6

C₁₉H₁₉D₃C

lN
302.86 Inquire

Inquire for

pricing[2]

Santa Cruz

Biotechnol

ogy, Inc.

Protriptylin

e-d3

Hydrochlori

de

1435934-

21-6

C₁₉H₁₉D₃C

lN
302.86 Inquire

Inquire for

pricing[3]

MedChem

Express

Protriptylin

e (N-

methyl-d3)

hydrochlori

de

1435934-

21-6

C₁₉H₁₉D₃C

lN
302.86 Inquire

Inquire for

pricing[4]

[5]

Immunoma

rt

Protriptylin

e (N-

methyl-d3)

(hydrochlor

ide)

1435934-

21-6

C₁₉H₁₉D₃C

lN

266.40 (of

free base)
1 mg

Inquire for

pricing[6]

Note: Pricing is subject to change and may not include shipping and handling fees. It is

recommended to contact the suppliers directly for the most current information and to request

quotes for bulk quantities.

Mechanism of Action
Protriptyline, the parent compound of Protriptyline-d3 Hydrochloride, is a tricyclic

antidepressant (TCA) that exerts its therapeutic effects primarily by inhibiting the reuptake of
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norepinephrine and, to a lesser extent, serotonin at the synaptic cleft.[7][8][9] This blockade

leads to an increased concentration of these neurotransmitters in the synapse, thereby

enhancing neurotransmission.[7]

The primary mechanism involves the binding of protriptyline to the norepinephrine transporter

(NET) and the serotonin transporter (SERT), preventing the reabsorption of norepinephrine and

serotonin into the presynaptic neuron.[7] Protriptyline exhibits a higher affinity for the NET

compared to the SERT.[9]

At a broader level, the sustained increase in synaptic neurotransmitter levels is thought to lead

to downstream adaptive changes in receptor sensitivity, contributing to the antidepressant

effects observed clinically.[7][8]
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Protriptyline's primary mechanism of action.

Experimental Protocols
Protriptyline-d3 Hydrochloride is predominantly used as an internal standard in analytical

methods for the quantification of protriptyline in biological matrices. It is also a useful tool in

norepinephrine reuptake inhibition assays.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b568794?utm_src=pdf-body-img
https://www.benchchem.com/product/b568794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Norepinephrine Reuptake Inhibition Assay
(Radiolabeled)
This protocol provides a general framework for an in vitro assay to determine the inhibitory

activity of compounds on the norepinephrine transporter (NET).

Materials:

Cells expressing the human norepinephrine transporter (e.g., hNET-HEK293 cells).

Radiolabeled norepinephrine, such as [³H]-Norepinephrine.

Assay buffer (e.g., Krebs-Ringer-HEPES buffer).

Test compound (e.g., Protriptyline) and reference inhibitor (e.g., Desipramine).

Scintillation vials and scintillation cocktail.

Scintillation counter.

Methodology:

Cell Culture: Culture hNET-expressing cells to confluency in appropriate cell culture plates

(e.g., 24-well plates).

Assay Preparation: On the day of the assay, wash the cell monolayers with assay buffer.

Compound Incubation: Add varying concentrations of the test compound (Protriptyline) or

reference inhibitor to the wells. Include a vehicle control. Pre-incubate for a defined period

(e.g., 10-20 minutes) at 37°C.

Initiation of Uptake: Initiate the reuptake reaction by adding a fixed concentration of [³H]-

Norepinephrine to each well.

Termination of Uptake: After a defined incubation period (e.g., 10-30 minutes) at 37°C,

terminate the uptake by rapidly washing the cells multiple times with ice-cold assay buffer.
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Cell Lysis and Detection: Lyse the cells and transfer the lysate to scintillation vials. Add

scintillation cocktail and measure the radioactivity using a scintillation counter.

Data Analysis: Calculate the specific uptake by subtracting the non-specific uptake (in the

presence of a high concentration of a known NET inhibitor like desipramine) from the total

uptake. Plot the percentage of inhibition against the logarithm of the test compound

concentration to determine the IC₅₀ value.[10]
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Workflow for a radiolabeled norepinephrine reuptake inhibition assay.
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LC-MS/MS Method for Protriptyline Analysis in Plasma
This protocol outlines a general procedure for the quantitative analysis of protriptyline in human

plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), with

Protriptyline-d3 Hydrochloride as the internal standard.

Materials:

LC-MS/MS system (e.g., a UHPLC system coupled to a triple quadrupole mass

spectrometer).

Analytical column (e.g., C18 column).

Human plasma samples.

Protriptyline analytical standard.

Protriptyline-d3 Hydrochloride internal standard.

Acetonitrile or other suitable organic solvent for protein precipitation.

Formic acid or ammonium acetate for mobile phase modification.

Methodology:

Sample Preparation (Protein Precipitation):

To a 50 µL aliquot of plasma sample, add 150 µL of acetonitrile containing the internal

standard (Protriptyline-d3 Hydrochloride) at a known concentration.

Vortex the mixture vigorously for several minutes to precipitate proteins.

Centrifuge the samples at high speed to pellet the precipitated proteins.

Transfer the supernatant to a clean tube or well plate for analysis.

LC-MS/MS Analysis:
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Liquid Chromatography: Inject an aliquot of the prepared sample onto the analytical

column. Use a suitable mobile phase gradient (e.g., a mixture of water and acetonitrile

with a modifier like formic acid) to achieve chromatographic separation of protriptyline from

other matrix components.

Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization

(ESI+) mode. Monitor the specific precursor-to-product ion transitions (MRM transitions)

for both protriptyline and protriptyline-d3.

Quantification:

Generate a calibration curve by analyzing a series of plasma samples spiked with known

concentrations of protriptyline and a fixed concentration of the internal standard.

Calculate the ratio of the peak area of protriptyline to the peak area of Protriptyline-d3
Hydrochloride for each standard and sample.

Determine the concentration of protriptyline in the unknown samples by interpolating their

peak area ratios against the calibration curve.
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Workflow for LC-MS/MS analysis of protriptyline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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